3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: 3-[[2-(2-chlorophenoxy)acetyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C18H19ClN2O3/c1-12(2)20-18(23)13-6-5-7-14(10-13)21-17(22)11-24-16-9-4-3-8-15(16)19/h3-10,12H,11H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: KAGYALDMSSQJBE-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=CC=C2Cl

Description

3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide, also known as CI-994, is a small molecule inhibitor that has been shown to have potential therapeutic applications in cancer treatment. This compound belongs to the class of benzamides and has been found to have a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide is not fully understood. However, several studies have suggested that this compound exerts its antitumor activity by inhibiting histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying chromatin structure. HDACs are overexpressed in many types of cancer, and their inhibition has been shown to induce apoptosis and cell cycle arrest in cancer cells.
Biochemical and Physiological Effects
In addition to its antitumor activity, 3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide has been shown to have several other biochemical and physiological effects. This compound has been found to inhibit the replication of several viruses, including herpes simplex virus type 1, human cytomegalovirus, and human immunodeficiency virus type 1. In addition, this compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide in lab experiments is its well-established synthesis method and availability. This compound is commercially available and can be easily obtained for research purposes. In addition, this compound has been extensively studied, and its antitumor activity has been demonstrated in several preclinical studies.
However, there are also some limitations associated with the use of 3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide in lab experiments. One of the main limitations is its lack of specificity for HDAC isoforms. This compound has been shown to inhibit multiple HDAC isoforms, which may lead to off-target effects and toxicity. In addition, the optimal dosing and administration of this compound in animal models and clinical trials have not been fully established.

Future Directions

Despite the limitations associated with the use of 3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide, this compound has shown great potential as a therapeutic agent in cancer treatment. Several future directions can be explored to further investigate the antitumor activity and mechanism of action of this compound. These include:
1. Development of more selective HDAC inhibitors that target specific isoforms.
2. Investigation of the synergistic effects of 3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide with other chemotherapeutic agents.
3. Evaluation of the optimal dosing and administration of this compound in animal models and clinical trials.
4. Investigation of the potential use of this compound in combination with immunotherapy.
5. Investigation of the potential use of this compound in other diseases, such as viral infections and inflammatory disorders.
Conclusion
In conclusion, 3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide is a small molecule inhibitor that has shown great potential as a therapeutic agent in cancer treatment. This compound has been extensively studied for its antitumor activity, mechanism of action, and biochemical and physiological effects. Although there are some limitations associated with the use of this compound in lab experiments, several future directions can be explored to further investigate its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide involves the reaction of 2-chlorophenoxyacetic acid with isopropylamine to form the corresponding amide. The amide is then reacted with 4-isopropylbenzoyl chloride to produce the final product. The synthesis of this compound has been well-established, and several methods have been reported in the literature.

Scientific Research Applications

3-{[(2-chlorophenoxy)acetyl]amino}-N-isopropylbenzamide has been extensively studied for its potential therapeutic applications in cancer treatment. Several preclinical studies have shown that this compound has antitumor activity against a wide range of cancer cell lines, including leukemia, lymphoma, breast, lung, prostate, and colon cancer cells. In addition, this compound has been shown to enhance the efficacy of chemotherapy drugs, such as cisplatin, and radiation therapy.